Cas no 936-63-0 (Benzenecarbodithioic acid, ethyl ester)

Benzenecarbodithioic acid, ethyl ester structure
936-63-0 structure
Product Name:Benzenecarbodithioic acid, ethyl ester
CAS No:936-63-0
MF:C9H10S2
MW:182.305699825287
CID:752594
PubChem ID:578579
Update Time:2025-04-19

Benzenecarbodithioic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbodithioic acid, ethyl ester
    • ethyl benzenecarbodithioate
    • IKQMQWBFIXCPID-UHFFFAOYSA-N
    • Ethyl benzenecarbodithioate #
    • Ethyl dithiobenzoate
    • 936-63-0
    • SCHEMBL4071342
    • DTXSID80342096
    • Benzoic acid, dithio-, ethyl ester
    • Inchi: 1S/C9H10S2/c1-2-11-9(10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
    • InChI Key: IKQMQWBFIXCPID-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)=S)CC

Computed Properties

  • Exact Mass: 182.02239267g/mol
  • Monoisotopic Mass: 182.02239267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 57.4Ų
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